7-Chloroimidazo[1,2-A]pyridin-6-OL hbr

• Molecular Formula: C7H6BrClN2O
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 7-chloroimidazo[1,2-a]pyridin-6-ol;hydrobromide
• InChI: InChI=1S/C7H5ClN2O.BrH/c8-5-3-7-9-1-2-10(7)4-6(5)11;/h1-4,11H;1H
• InChI Key: MIINMFXCFJGCJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(C(=CC2=N1)Cl)O.Br

Description

7-Chloroimidazo[1,2-a]pyridin-6-ol hydrobromide (CAS: 2340392-56-3) is a halogenated imidazo[1,2-a]pyridine derivative with the molecular formula C₇H₆BrClN₂O and a molar mass of 249.49 g/mol . It features a chloro substituent at position 7, a hydroxyl group at position 6, and exists as a hydrobromide salt. This compound is of interest in medicinal and synthetic chemistry due to its structural motifs, which are common in bioactive molecules targeting central nervous system disorders and inflammation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 7-chloroimidazo[1,2-a]pyridin-6-ol HBr with structurally related imidazo[1,2-a]pyridine derivatives:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties
7-Chloroimidazo[1,2-a]pyridin-6-ol HBr	2340392-56-3	C₇H₆BrClN₂O	249.49	Cl (C7), OH (C6), HBr salt	Hydrobromide salt enhances solubility
6-Chloroimidazo[1,2-a]pyridine	6188-25-6	C₇H₅ClN₂	152.58	Cl (C6)	Neutral form; no hydroxyl or salt group
3-Bromo-6-chloroimidazo[1,2-a]pyridine	886371-28-4	C₇H₄BrClN₂	231.48	Cl (C6), Br (C3)	Dual halogenation increases reactivity
7-Chloroimidazo[1,2-a]pyridine	4532-25-6	C₇H₅ClN₂	152.58	Cl (C7)	Lacks hydroxyl and salt groups
6-Bromo-7-methylimidazo[1,2-a]pyridine HCl	957035-22-2	C₈H₈BrClN₂	247.52	Br (C6), CH₃ (C7), HCl salt	Methyl group enhances lipophilicity
6-Chloroimidazo[1,2-a]pyridin-2-amine	1005785-45-4	C₇H₆ClN₃	167.60	Cl (C6), NH₂ (C2)	Amino group enables hydrogen bonding

Key Observations :

• Halogen Position : The position of chlorine significantly impacts electronic properties. For example, 7-chloro derivatives (e.g., CAS 4532-25-6) lack the hydroxyl group present in the target compound, reducing polarity .
• Salt Formation : Hydrobromide or hydrochloride salts improve aqueous solubility compared to neutral analogs (e.g., 6-chloroimidazo[1,2-a]pyridine) .
• Functional Groups: The hydroxyl group in 7-chloroimidazo[1,2-a]pyridin-6-ol HBr introduces hydrogen-bonding capacity, which may enhance binding to biological targets compared to non-hydroxylated analogs .